Cas no 2228502-93-8 (tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate
• CAS No: 2228502-93-8
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5853181
• PubChem ID: 165711888
• Update Time: 2025-06-13

tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate
• EN300-1882514
• 2228502-93-8

• Inchi： 1S/C12H22F2N2O2/c1-12(2,3)18-11(17)16-6-4-5-8(7-16)9(15)10(13)14/h8-10H,4-7,15H2,1-3H3
• InChI Key： MLEWJWNCLRHVKF-UHFFFAOYSA-N
• SMILES： FC(C(C1CN(C(=O)OC(C)(C)C)CCC1)N)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate (CAS No. 2228502-93-8)

The compound tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate (CAS No. 2228502-93-8) is a highly specialized piperidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl and tert-butyl carbamate moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing attention toward tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate is its relevance in modern medicinal chemistry. The compound's amino-difluoroethyl group enhances its binding affinity to specific biological targets, making it a promising candidate for the development of novel therapeutics. Recent studies have explored its utility in enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized healthcare. Additionally, its carbamate-protected amine functionality ensures stability during synthetic processes, a critical factor for scalable production.

From a synthetic chemistry perspective, CAS No. 2228502-93-8 serves as a versatile building block. Its piperidine scaffold is a common motif in many FDA-approved drugs, and the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of resulting compounds. This aligns with the pharmaceutical industry's focus on fluorinated drugs, which often exhibit improved metabolic stability and bioavailability. Researchers are also investigating its potential in catalysis and asymmetric synthesis, further expanding its applications beyond traditional drug development.

The demand for tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate has surged in recent years, driven by advancements in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it an attractive choice for laboratories focused on accelerating drug discovery timelines. Furthermore, the compound's role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities underscores its relevance in cutting-edge research. As the scientific community continues to explore its potential, CAS No. 2228502-93-8 is poised to remain a critical tool in the development of next-generation pharmaceuticals.

In conclusion, tert-butyl 3-(1-amino-2,2-difluoroethyl)piperidine-1-carboxylate represents a convergence of innovation in organic synthesis and drug design. Its multifaceted applications, from CNS drug development to agrochemical innovation, highlight its importance in contemporary research. For scientists and industry professionals seeking reliable intermediates with proven efficacy, this compound offers a compelling combination of versatility and performance. As research progresses, its impact on the life sciences sector is expected to grow, solidifying its position as a cornerstone of modern chemical exploration.